Highly enantioselective synthesis of a chiral 3-quinolylalkanol by an asymmetric autocatalytic reaction
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960000751
Abstract
A catalytic amount of a chiral zinc alkoxide of 2-methyl-1-(3-quinolyl)propan-1-ol catalyses the enantioselective alkylation of quinoline-3-carbaldehyde by diisopropylzinc to afford 2-methyl-1-(3-quinolyl)propan-1-ol with the same configuration in high ee (up to 94%).
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Journal Nameļ¼Chemical Communications
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